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Compound of Interest

Compound Name: 3-Bromo-5-fluorobenzyl bromide

Cat. No.: B1343359

Technical Support Center: 3-Bromo-5-
fluorobenzyl bromide

This guide provides comprehensive information on the safe handling and disposal of 3-Bromo-
5-fluorobenzyl bromide, tailored for researchers, scientists, and drug development
professionals.

Troubleshooting Guides and FAQs

Handling and Storage
e Q1: What are the primary hazards associated with 3-Bromo-5-fluorobenzyl bromide?

o Al: 3-Bromo-5-fluorobenzyl bromide is a corrosive substance that can cause severe
skin burns and serious eye damage.[1][2][3] It may also cause respiratory irritation.[1] It is
harmful if swallowed and is a lachrymator, meaning it can cause tearing.

e Q2: What personal protective equipment (PPE) is mandatory when working with this
compound?

o A2: Always wear chemical-resistant gloves, protective clothing, and eye/face protection,
such as safety goggles and a face shield.[1][4] A NIOSH/MSHA or European Standard EN
149 approved respirator should be used if exposure limits are exceeded or if irritation is
experienced.[4][5]
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e Q3: How should I properly store 3-Bromo-5-fluorobenzyl bromide in the laboratory?

o A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated
area.[4][6] It is recommended to store it under an inert atmosphere and away from
incompatible materials such as bases, strong oxidizing agents, alcohols, amines, and
metals.[7] The storage area should be designated as a corrosives area.[4]

e Q4: What should | do if | accidentally inhale the vapors of 3-Bromo-5-fluorobenzyl
bromide?

o A4: Immediately move to fresh air and keep comfortable for breathing.[1][5] If you
experience breathing difficulties, seek immediate medical attention by calling a poison
center or doctor.[1][4]

e Q5: What is the immediate first aid procedure for skin or eye contact?

o Ab: For skin contact, immediately take off all contaminated clothing and rinse the skin with
plenty of water or a safety shower.[1][5] For eye contact, rinse cautiously with water for
several minutes, removing contact lenses if present and easy to do, and continue rinsing.
[1][2] In both cases, immediate medical attention is required.[4][5]

Disposal
e Q6: How should I dispose of waste 3-Bromo-5-fluorobenzyl bromide?

o A6: Dispose of the contents and container to an approved waste disposal plant.[1][4][5] Do
not allow the chemical to enter drains or sewer systems.[6][7]

e Q7: Can the empty container of 3-Bromo-5-fluorobenzyl bromide be reused?

o A7: No, the packaging should be punctured to make it unusable for other purposes after
being triple-rinsed (or equivalent) and then disposed of in a sanitary landfill or offered for
recycling if appropriate.[6]

Experimental Issues

e Q8: The compound has turned a yellow color. Is it still usable?
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o A8: A colorless to yellow appearance can be normal. However, a significant color change
may indicate degradation. It is recommended to verify the purity of the compound through
analytical methods before use if you suspect degradation.

e Q9: | observe fumes when | open the bottle. What should | do?

o A9: This compound is moisture-sensitive and may react with humidity in the air, producing
fumes.[4] Always handle this compound in a well-ventilated area or under a chemical fume
hood to avoid inhalation of vapors.

Quantitative Data

Property Value Source
Molecular Formula C7H5Br2F [1]
Molecular Weight 267.92 g/mol [31[8]
CAS Number 216755-57-6 [1]
Appearance White to Almost white powder 3]
to crystal

Melting Point 47 °C [3]
Boiling Point 251 °C [3]
Density 1.923 g/cm3 [3]
Flash Point 106 °C [3]

Experimental Protocols

Standard Handling Protocol

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible.[7] Confirm that you are wearing the appropriate PPE: chemical-resistant gloves,
a lab coat, and chemical safety goggles.

+ Handling: Conduct all work in a certified chemical fume hood. Avoid breathing dust, mist, or
spray.[1] Prevent contact with skin and eyes.[6]
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o Storage: After use, ensure the container is tightly closed and stored in a designated cool, dry,
and well-ventilated area.

Spill Cleanup Protocol

» Evacuation and Ventilation: In case of a spill, evacuate non-essential personnel from the
area and ensure adequate ventilation.

o Containment: For small spills, use an inert absorbent material like sand or vermiculite to
soak up the material.

o Collection: Carefully collect the absorbed material into a suitable, closed container for
disposal.[6]

» Decontamination: Clean the spill area thoroughly with a suitable decontamination solution.

» Disposal: Dispose of the contaminated materials and absorbent as hazardous waste through
an approved waste disposal facility.

Disposal Protocol

o Waste Collection: Collect all waste containing 3-Bromo-5-fluorobenzyl bromide in a clearly
labeled, sealed, and compatible container.

» Waste Disposal: Arrange for the disposal of the chemical waste through a licensed chemical
destruction plant.[6] This may involve controlled incineration with flue gas scrubbing.[6] Do
not dispose of it in the regular trash or pour it down the drain.[6]

o Container Disposal: Triple-rinse empty containers. The rinsate should be collected and
treated as hazardous waste. Puncture the container to prevent reuse and dispose of it
according to local regulations.[6]

Visualizations
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Spill of 3-Bromo-5-fluorobenzyl bromide Detected

Contain Spill with Inert Absorbent H Collect Absorbed Material H Decontaminate Spill Area H Dispose of Waste

’ Spill Occurs H Evacuate Immediate Area

Don Appropriate PPE

Click to download full resolution via product page

Caption: Workflow for responding to a spill of 3-Bromo-5-fluorobenzyl bromide.
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Disposal Decision Tree

Material for Disposal

l

Is it 3-Bromo-5-fluorobenzyl bromide or contaminated material?

Is it an empty container? Dispose as Hazardous Chemical Waste via Approved Facility

No

Dispose as Non-Hazardous Waste Triple-Rinse Container

l

Collect Rinsate as Hazardous Waste

l

Puncture Container

:

Dispose of Container per Local Regulations

Click to download full resolution via product page

Caption: Decision tree for the proper disposal of 3-Bromo-5-fluorobenzyl bromide and its
container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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